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Compound of Interest

Compound Name: Tetrapropylammonium bisulfate

Cat. No.: B049475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

tetrapropylammonium bisulfate. The information is curated for professionals in research and

development, with a focus on clarity, data presentation, and experimental context.

Core Physical and Chemical Properties
Tetrapropylammonium bisulfate is a quaternary ammonium salt that sees significant use as

an ion-pair reagent in analytical chromatography and as a phase-transfer catalyst in organic

synthesis.[1] Its efficacy in these applications is intrinsically linked to its physical properties.

Property Value Reference(s)

Molecular Formula C₁₂H₂₉NO₄S [2][3][4]

Molecular Weight 283.43 g/mol [2][3][4][5][6][7][8]

Appearance White to off-white solid/crystals [2][5]

Melting Point 158-160 °C [1][2][3][5][8]

Solubility
Slightly soluble in methanol

and water
[2][3]

Hygroscopicity Hygroscopic [3][8]
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Spectroscopic Data
Ultraviolet (UV) Absorption
The UV absorption profile of tetrapropylammonium bisulfate is a critical parameter for its

application in chromatography, ensuring minimal interference with the detection of analytes.

Wavelength (λ)
Maximum Absorbance
(Amax)

Reference(s)

210 nm 0.05 [2][3][5]

220 nm 0.04 [2][3][5]

230 nm 0.03 [2][3][5]

260 nm 0.02 [2][3][5]

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of

tetrapropylammonium bisulfate are not extensively detailed in the literature, the following

methodologies represent standard approaches for compounds of this class.

Melting Point Determination
The melting point of a solid is a fundamental indicator of its purity. A sharp melting range

typically signifies a high degree of purity.

Methodology:

Sample Preparation: A small amount of finely powdered, dry tetrapropylammonium
bisulfate is packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used. The capillary tube is placed in the

heating block.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium.
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Observation: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the last solid crystal disappears is recorded as

the end of the melting range.

Solubility Determination
Solubility is a key parameter influencing the choice of solvents for reactions, purifications, and

analytical methods.

Methodology:

Solvent Selection: A known volume of the solvent of interest (e.g., water, methanol) is placed

in a thermostatically controlled vessel.

Equilibration: The solvent is allowed to reach a constant temperature.

Solute Addition: A pre-weighed amount of tetrapropylammonium bisulfate is added to the

solvent with continuous stirring.

Saturation: The addition of the solute continues until a saturated solution is formed, indicated

by the presence of undissolved solid.

Analysis: An aliquot of the supernatant is carefully removed, ensuring no solid particles are

transferred. The concentration of the dissolved tetrapropylammonium bisulfate in the

aliquot is determined using a suitable analytical technique, such as gravimetric analysis after

solvent evaporation or titration.

Application in Ion-Pair Chromatography
Tetrapropylammonium bisulfate is frequently employed as an ion-pairing reagent in

reversed-phase high-performance liquid chromatography (HPLC) for the separation of anionic

analytes. The underlying principle involves the formation of a neutral ion pair that can be

retained by the non-polar stationary phase.
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Caption: Mechanism of Ion-Pair Chromatography with Tetrapropylammonium.

General Synthesis Workflow
The synthesis of tetrapropylammonium bisulfate can be achieved through the neutralization

of tetrapropylammonium hydroxide with sulfuric acid. This acid-base reaction yields the desired

salt and water.
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Caption: General Synthesis Route for Tetrapropylammonium Bisulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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